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Introduction

The enzymatic polymerization of substituted phenols represents a significant advancement in

green polymer chemistry, offering an alternative to traditional methods that often rely on harsh

conditions and toxic reagents like formaldehyde.[1] This technique utilizes oxidoreductase

enzymes, primarily peroxidases (e.g., Horseradish Peroxidase - HRP, Soybean Peroxidase -

SBP) and laccases, to catalyze the oxidative coupling of phenolic monomers.[2][3] The process

is initiated by the enzyme-mediated generation of phenoxyl free radicals from the phenolic

substrates.[4] These radicals then undergo spontaneous polymerization through carbon-carbon

(C-C) and carbon-oxygen (C-O) couplings to form polymers and oligomers.[4][5]

This method is highly versatile, allowing for the polymerization of a wide range of substituted

phenols to produce polymers with diverse properties.[6] Key advantages of enzymatic

polymerization include mild reaction conditions (often at room temperature and neutral pH),

high selectivity, and the use of environmentally benign catalysts and oxidants (hydrogen

peroxide or molecular oxygen).[3][7] The resulting polyphenols have shown significant potential

in various fields, including drug development, biomaterials engineering, and cosmetics.[8][9]

[10] For instance, enzymatically synthesized flavonoid polymers have demonstrated enhanced

antioxidant and enzyme-inhibitory effects compared to their monomeric precursors.[3]

Furthermore, these polymers can be engineered to have high thermal stability and

thermosetting properties, making them suitable for applications as coatings and adhesives.[1]
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The core mechanism involves the one-electron oxidation of a phenol substrate by the enzyme

(e.g., Laccase or Peroxidase) to form a phenoxyl radical. These highly reactive intermediates

then couple non-specifically to form dimers, oligomers, and ultimately, high molecular weight

polymers.[4][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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